Cas no 18838-10-3 (N-(2-hydroxyethyl)benzamide)

N-(2-Hydroxyethyl)benzamide is a versatile organic compound characterized by the presence of both an amide and a hydroxyl functional group. Its molecular structure, combining a benzamide core with a 2-hydroxyethyl substituent, imparts unique reactivity and solubility properties, making it valuable in synthetic chemistry and pharmaceutical applications. The compound serves as a key intermediate in the synthesis of more complex molecules, particularly those requiring hydroxyl or amide functionalities. Its moderate polarity enhances solubility in both aqueous and organic solvents, facilitating diverse reaction conditions. Additionally, the hydroxyl group offers a site for further derivatization, enabling tailored modifications for specific research or industrial needs.

N-(2-hydroxyethyl)benzamide structure

Product Name:N-(2-hydroxyethyl)benzamide

CAS No:18838-10-3

MF:C₉H₁₁NO₂

MW:165.189142465591

CID:1383428

PubChem ID:569526

Update Time:2025-06-07

N-(2-hydroxyethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, N-(2-hydroxyethyl)-
- N-(2-hydroxyethyl)benzamide
- DA-43410
- MFCD00523802
- V10315
- N~1~-(2-HYDROXYETHYL)BENZAMIDE
- 16405-21-3
- 18838-10-3
- CS-0449058
- 2-Benzoylaminoethanol
- AKOS002337323
- N-(2-hydroxyethyl) benzamide
- EN300-93486
- BS-22001
- DTXSID50341036
- Z31725250
- A1-01273
- 2-Benzamidoethanol
- N-(2-hydroxy-ethyl)-benzamide
- CHEMBL549923
- SCHEMBL305562
- N-(2-hydroxy-ethyl)benzamide
- N-Benzoyl-2-aminoethanol
- N-Benzoyl-.beta.-aminoethanol
- STL573383
- Inchi： 1S/C9H11NO2/c11-7-6-10-9(12)8-4-2-1-3-5-8/h1-5,11H,6-7H2,(H,10,12)
- InChI Key： ZKSYUNLBFSOENV-UHFFFAOYSA-N
- SMILES： OCCNC(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 165.07903
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 49.3Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 401.2±28.0 °C at 760 mmHg
Flash Point: 196.4±24.0 °C
PSA: 49.33
Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(2-hydroxyethyl)benzamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(2-hydroxyethyl)benzamide Pricemore >>

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TRC	C239770-10mg	N-(2-hydroxyethyl)benzamide	18838-10-3		10mg	$ 52.00	2023-09-08
TRC	C239770-50mg	N-(2-hydroxyethyl)benzamide	18838-10-3		50mg	$ 150.00	2023-09-08
TRC	C239770-100mg	N-(2-hydroxyethyl)benzamide	18838-10-3		100mg	$ 253.00	2023-09-08
eNovation Chemicals LLC	Y1252537-100mg	Benzamide, N-(2-hydroxyethyl)-	18838-10-3	97%	100mg	$105	2024-06-07
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eNovation Chemicals LLC	Y1252537-1g	Benzamide, N-(2-hydroxyethyl)-	18838-10-3	97%	1g	$260	2024-06-07
Enamine	EN300-93486-0.05g	N-(2-hydroxyethyl)benzamide	18838-10-3	95%	0.05g	$55.0	2024-05-21
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